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Compound of Interest

Compound Name: ML367

Cat. No.: B15623866 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: ML367 is a potent, cell-permeable small molecule inhibitor of ATPase family AAA

domain-containing protein 5 (ATAD5) stabilization.[1][2] ATAD5 protein levels typically increase

in response to DNA damage, playing a role in the DNA damage response (DDR) pathway.[2][3]

[4] By preventing the stabilization of ATAD5, ML367 serves as a valuable chemical probe to

investigate the DDR and to potentially sensitize cancer cells to DNA-damaging agents.[3][4]

Notably, ML367 has been shown to block the phosphorylation of RPA32 and CHK1 following

UV-induced DNA damage, suggesting it acts on pathways upstream of ATAD5.[1][3][4] These

application notes provide detailed protocols for utilizing ML367 in cell culture to study its effects

on ATAD5 stabilization and cell viability.

Mechanism of Action
ML367 functions by inhibiting the stabilization of the ATAD5 protein, particularly in response to

DNA damage. This disruption interferes with the broader DNA damage response. A key

observed effect is the blockage of general DNA damage responses, including the

phosphorylation of Replication Protein A32 (RPA32) and Checkpoint Kinase 1 (CHK1).[1][3][4]

This suggests that ML367 may act as a sensitizer to kill cancer cells, especially those deficient

in other DNA repair pathways, such as those dependent on PARP1.[1][3][4]
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Caption: Signaling pathway affected by ML367.

Data Presentation
The following tables summarize key quantitative data and material properties for the use of

ML367 in cell culture experiments.

Table 1: Compound Specifications

Property Value Source

Target
ATAD5 Stabilization
Inhibitor

[1]

Molecular Weight 334.32 g/mol [1]

| Solubility | 67 mg/mL in fresh DMSO (200.4 mM) |[1] |

Table 2: Experimental Parameters
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Parameter Cell Line Value
Experiment
Type

Source

DNA Damage

Induction
HEK293T

20 µM 5-
Fluorouridine
(5-FUrd)

ATAD5
Stabilization
Assay

[3]

ML367

Treatment

Duration

HEK293T 16 hours

ATAD5

Stabilization

Assay

[3]

ML367 Starting

Concentration
HCT116

40 µM (followed

by serial

dilutions)

Cell Viability

Assay
[3]

| Cell Viability Incubation | HCT116 | 48 hours | Cell Viability Assay |[3] |

Experimental Protocols
Protocol 1: Inhibition of ATAD5 Stabilization by Western
Blot
This protocol details the procedure to assess the inhibitory effect of ML367 on the stabilization

of ATAD5 in cells treated with a DNA-damaging agent.
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Western Blot Workflow for ATAD5 Stabilization

1. Seed HEK293T Cells

2. Transfect with FLAG-ATAD5
(48 hours post-transfection)

3. Treat with ML367 and/or 5-FUrd
(16 hours)

4. Lyse Cells & Collect Protein

5. Perform SDS-PAGE & Western Blot

6. Probe with Anti-FLAG Antibody

7. Visualize and Quantify Bands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: ML367 for Cell Culture Experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623866#ml367-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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